Cas no 3324-82-1 (Benzene, (cyclohexylsulfinyl)-)

Benzene, (cyclohexylsulfinyl)- structure
3324-82-1 structure
Product name:Benzene, (cyclohexylsulfinyl)-
CAS No:3324-82-1
MF:C12H16OS
Molecular Weight:208.31984
CID:1456242
PubChem ID:10867516

Benzene, (cyclohexylsulfinyl)- Properties

Names and Identifiers

    • Benzene, (cyclohexylsulfinyl)-
    • cyclohexyl phenyl sulphoxide
    • DTXSID601310472
    • 3324-82-1
    • SCHEMBL776445
    • phenylcyclohexylsulfoxide
    • (Cyclohexylsulfinyl)benzene
    • Cyclohexanesulfinyl-benzene
    • Inchi: InChI=1S/C12H16OS/c13-14(11-7-3-1-4-8-11)12-9-5-2-6-10-12/h1,3-4,7-8,12H,2,5-6,9-10H2
    • InChIKey: FTUDOLYJXJHTEN-UHFFFAOYSA-N
    • SMILES: C1CCC(CC1)S(=O)C2=CC=CC=C2

Computed Properties

  • 精确分子量: 208.09228
  • 同位素质量: 208.09218630g/mol
  • Isotope Atom Count: 0
  • 氢键供体数量: 0
  • 氢键受体数量: 2
  • 重原子数量: 14
  • 可旋转化学键数量: 2
  • 复杂度: 191
  • 共价键单元数量: 1
  • 确定原子立构中心数量: 0
  • 不确定原子立构中心数量: 1
  • 确定化学键立构中心数量: 0
  • 不确定化学键立构中心数量: 0
  • XLogP3: 2.8
  • 拓扑分子极性表面积: 36.3Ų

Experimental Properties

  • PSA: 17.07

Benzene, (cyclohexylsulfinyl)- Literature

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